3-(4-methoxyphenyl)-2-((2-methylbenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(4-methoxyphenyl)-2-[(2-methylphenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C21H20N2O2S2/c1-14-5-3-4-6-15(14)13-27-21-22-18-11-12-26-19(18)20(24)23(21)16-7-9-17(25-2)10-8-16/h3-10H,11-13H2,1-2H3
• InChI Key: MJLZCWHUKHPEHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)OC)SCC3
• Molecular Formula: C21H20N2O2S2
• Molecular Weight: 396.5 g/mol

Description

3-(4-methoxyphenyl)-2-((2-methylbenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C21H20N2O2S2 and its molecular weight is 396.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The compound 3-(4-methoxyphenyl)-2-((2-methylbenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one belongs to the class of thienopyrimidine derivatives, known for their versatile pharmacological activities. Research has focused on synthesizing novel thienopyrimidine compounds and evaluating their biological activities, particularly as anticancer agents. For instance, a study involved the synthesis of various thieno[3,2-d]pyrimidine derivatives, which demonstrated potent anticancer activities against human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma. These compounds exhibited growth inhibition comparable to doxorubicin, a well-known anticancer drug (Hafez & El-Gazzar, 2017).

Antifungal Effects

Thienopyrimidine derivatives have also been studied for their antifungal properties. Research into the synthesis of 4-chloro-6-methoxy-N, N-dimethylpyrimidin-2-amine derivatives containing a heterocyclic compound revealed significant antifungal effects against types of fungi like Aspergillus terreus and Aspergillus niger. These findings suggest the potential of thienopyrimidine derivatives as antifungal agents, highlighting their broad spectrum of biological activities (Jafar et al., 2017).

Antimicrobial Properties

Additionally, thienopyrimidin-4-one derivatives have been synthesized and evaluated for their antimicrobial activities. These compounds have shown varying degrees of inhibitory effects against pathogenic bacteria and fungi, indicating their potential as antimicrobial agents. The structural modifications of these derivatives play a crucial role in their biological efficacy, with certain substitutions enhancing their activity against specific microbial strains (Gaber et al., 2010).